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Compound of Interest

Compound Name: 4-Nitroisothiazole

CAS No.: 931-07-7

Cat. No.: B042320

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationship (SAR) of 4-
nitroisothiazole analogs, focusing on their potential as therapeutic agents. Due to the limited

availability of comprehensive studies on a wide range of 4-nitroisothiazole derivatives, this

document synthesizes available data on specific analogs and draws comparisons with

structurally related nitro-heterocyclic compounds to elucidate key SAR principles.

Quantitative Comparison of Biological Activity
The biological activity of 4-nitroisothiazole analogs and related compounds has been

evaluated against various cell lines and pathogens. The following tables summarize the

available quantitative data to facilitate a comparative assessment of their potency.

Anticancer Activity
The in vitro cytotoxic activity of 2-(4-nitrophenyl)isothiazol-3(2H)-one against human

hepatocellular carcinoma (Huh7) cells demonstrates the potential of the 4-nitroisothiazole
scaffold in oncology.
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Compound
ID/Name

Cell Line
IC50 Value
(µM)

Exposure Time
(h)

Reference

2-(4-

nitrophenyl)isothi

azol-3(2H)-one

Huh7

(Hepatocellular

Carcinoma)

19.3 24 [1]

16.4 48 [1]

16.2 72 [1]

5-Fluorouracil

(Reference)

Huh7

(Hepatocellular

Carcinoma)

> 25.25 µg/mL

(~194)
- [1]

Antimicrobial Activity of Related Nitro-Heterocycles
While specific data on a series of 4-nitroisothiazole analogs is scarce, studies on other

nitrothiazole derivatives provide insights into the structural requirements for antimicrobial

activity. The nitro group is often crucial for the observed biological effects.[2]

Compound Class General Observation Reference

Nitrothiazole Derivatives

Exhibit pronounced

bactericidal activity, particularly

against anaerobic bacteria.

The nitro group on the thiazole

ring is suggested to be

responsible for their

antibacterial activity.

[2]

Nitrofuran-Thiazole Hybrids

Derivatives bearing a pyridine

moiety showed significant

antimicrobial activity against a

range of Gram-positive and

Gram-negative bacteria.

[3]
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Detailed methodologies are crucial for the reproducibility and validation of experimental

findings. Below are representative protocols for key assays used in the evaluation of 4-
nitroisothiazole analogs.

Protocol: In Vitro Cytotoxicity Assay (MTT Assay)
This protocol is adapted from the methodology used to evaluate the anticancer activity of 2-(4-

nitrophenyl)isothiazol-3(2H)-one.[1]

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound

against a cancer cell line.

Materials:

Human cancer cell line (e.g., Huh7)

Complete culture medium (e.g., DMEM with 10% FBS)

Test compound (4-nitroisothiazole analog) dissolved in a suitable solvent (e.g., DMSO)

3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in

PBS)

Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

96-well microtiter plates

CO2 incubator (37°C, 5% CO2)

Microplate reader

Procedure:

Cell Seeding: Seed cells into 96-well plates at a density of 1 x 10^4 cells/well and allow them

to adhere for 24 hours.

Compound Treatment: Prepare serial dilutions of the test compound in the culture medium.

Replace the medium in the wells with the medium containing different concentrations of the
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compound. Include a vehicle control (medium with the solvent) and a blank control (medium

only).

Incubation: Incubate the plates for the desired exposure times (e.g., 24, 48, 72 hours).

MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for

another 4 hours.

Formazan Solubilization: Remove the medium and add 150 µL of the solubilization buffer to

each well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The

IC50 value is determined by plotting the percentage of viability versus the compound

concentration and fitting the data to a dose-response curve.

Protocol: Minimum Inhibitory Concentration (MIC)
Determination (Broth Microdilution Method)
This is a generalized protocol for determining the antimicrobial activity of novel compounds.[4]

Objective: To determine the lowest concentration of an antimicrobial agent that inhibits the

visible growth of a microorganism.

Materials:

Bacterial or fungal strains

Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria)

Test compound stock solution

Sterile 96-well microtiter plates

Inoculum of the microorganism standardized to a specific concentration (e.g., 5 x 10^5

CFU/mL)
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Incubator

Procedure:

Preparation of Dilutions: Add 100 µL of broth to all wells of a 96-well plate. Add 100 µL of the

test compound stock solution to the first well of each row and perform a two-fold serial

dilution across the plate.

Inoculation: Add 100 µL of the standardized microbial inoculum to each well, except for the

sterility control wells.

Controls: Include a growth control (broth and inoculum, no compound) and a sterility control

(broth only).

Incubation: Incubate the plates at the appropriate temperature and duration for the specific

microorganism (e.g., 37°C for 18-24 hours for bacteria).

MIC Determination: The MIC is the lowest concentration of the compound at which no visible

growth (turbidity) of the microorganism is observed.

Mechanistic Insights and Signaling Pathways
The biological activity of nitro-heterocyclic compounds is often linked to the reductive

metabolism of the nitro group within the target cells or microorganisms.

General Mechanism of Action for Nitro-Aromatic
Compounds
The prevailing mechanism suggests that the nitro group of these compounds acts as a prodrug

moiety. In the low-oxygen environment characteristic of many tumors and anaerobic bacteria,

the nitro group undergoes enzymatic reduction to form highly reactive intermediates, such as

nitroso and hydroxylamine derivatives, as well as nitro radical anions.[5] These reactive

species can induce cellular damage through various mechanisms, including:

DNA Damage: Covalent binding to DNA, leading to strand breaks and inhibition of DNA

replication and transcription.[6]
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Oxidative Stress: Generation of reactive oxygen species (ROS), which can damage cellular

components like lipids, proteins, and nucleic acids.

Enzyme Inhibition: Interaction with and inhibition of essential enzymes involved in cellular

metabolism.
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Signaling Pathway in Hepatocellular Carcinoma
For the anticancer activity of 2-(4-nitrophenyl)isothiazol-3(2H)-one in Huh7 cells, a proposed

mechanism involves the induction of apoptosis. This is supported by the upregulation of the

tumor suppressor gene TP53 and the downregulation of the oncogene MYCN. Furthermore,

the compound was observed to decrease the mitochondrial membrane potential, a key event in

the intrinsic apoptotic pathway.[1]
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Structure-Activity Relationship (SAR) Insights
Based on the available data for 4-nitroisothiazole analogs and related nitro-heterocycles, the

following SAR insights can be inferred:

The Nitro Group: The presence and position of the nitro group are critical for biological

activity. For many nitro-heterocyclic antimicrobials, the nitro group is essential for their

mechanism of action, which involves reductive activation.[2][5]

Substituents on the Isothiazole/Thiazole Ring: Modifications to the core heterocyclic ring can

significantly impact potency and selectivity. For instance, in a series of nitrofuran-thiazole

hybrids, the introduction of a pyridine moiety enhanced antimicrobial activity.[3]

Aryl Substituents: The nature and substitution pattern of aryl groups attached to the

heterocyclic core can influence activity. In some series of thiazole derivatives, electron-

withdrawing groups on an appended phenyl ring have been shown to modulate antibacterial

and antifungal efficacy.[7]

Conclusion
The 4-nitroisothiazole scaffold represents a promising area for the development of novel

therapeutic agents, particularly in the fields of oncology and infectious diseases. The available
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data, although limited to a few examples, highlight the potent biological activity that can be

achieved with this core structure. The mechanism of action is likely tied to the reductive

activation of the nitro group, a hallmark of many nitro-aromatic and nitro-heterocyclic drugs.

Future research should focus on the synthesis and systematic biological evaluation of a

broader range of 4-nitroisothiazole analogs to establish a more comprehensive structure-

activity relationship. Such studies will be instrumental in optimizing the potency, selectivity, and

pharmacokinetic properties of this class of compounds, ultimately paving the way for the

development of new and effective therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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